Cas no 25552-08-3 ((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate)

(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate structure

25552-08-3 structure

Product name:(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate

CAS No:25552-08-3

MF:C₈H₈O₅

MW:184.14612

MDL:MFCD18431829

CID:1423426

PubChem ID:12216388

(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

- 4H-Pyran-4-one, 2-[(acetyloxy)methyl]-5-hydroxy-
- (5-hydroxy-4-oxopyran-2-yl)methyl acetate
- (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate
- AKOS022505458
- BBL036450
- VS-13493
- SCHEMBL11981428
- EN300-7447581
- Z1235828823
- AB88059
- STL512373
- DTXSID60480884
- F2158-2187
- CS-0260075
- 25552-08-3
- MDL： MFCD18431829
- Inchi： InChI=1S/C8H8O5/c1-5(9)12-3-6-2-7(10)8(11)4-13-6/h2,4,11H,3H2,1H3
- InChI Key： MWPFSCIYGNZCJP-UHFFFAOYSA-N
- SMILES： CC(=O)OCc1cc(=O)c(O)co1

Computed Properties

Exact Mass: 184.03714
Monoisotopic Mass: 184.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 72.8Å²

Experimental Properties

PSA: 72.83

(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2158-2187-2.5g	(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate	25552-08-3	95%+	2.5g	$2396.0	2023-09-06
Life Chemicals	F2158-2187-0.5g	(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate	25552-08-3	95%+	0.5g	$1138.0	2023-09-06
Enamine	EN300-7447581-2.5g	(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate	25552-08-3	95%	2.5g	$2434.0	2024-05-23
Enamine	EN300-7447581-0.5g	(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate	25552-08-3	95%	0.5g	$969.0	2024-05-23
TRC	H265416-100mg	(5-hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate	25552-08-3		100mg	$ 70.00	2022-06-04
TRC	H265416-500mg	(5-hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate	25552-08-3		500mg	$ 275.00	2022-06-04
A2B Chem LLC	AZ02147-50mg	(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate	25552-08-3	95%	50mg	$340.00	2024-04-20
A2B Chem LLC	AZ02147-2.5g	(5-Hydroxy-4-oxo-4h-pyran-2-yl)methyl acetate	25552-08-3	95%	2.5g	$2598.00	2024-04-20
1PlusChem	1P01HNAB-50mg	4H-Pyran-4-one, 2-[(acetyloxy)methyl]-5-hydroxy-	25552-08-3	95%	50mg	$407.00	2024-05-20
Aaron	AR01HNIN-50mg	4H-Pyran-4-one, 2-[(acetyloxy)methyl]-5-hydroxy-	25552-08-3	95%	50mg	$423.00	2025-02-14

(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Related Literature

1. Building an artificial solid electrolyte interphase with high-uniformity and fast ion diffusion for ultralong-life sodium metal anodes†

Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
2. Boosting the branching ratio at 900 nm in Nd3+ doped germanophosphate glasses by crystal field strength and structural engineering for efficient blue fiber lasers

Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
3. Bronze, silver and gold: functionalized group 11 organotin sulfide clusters†

Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
4. Characterization of molecular channel in photodissociation of SOCl2 at 248 nm: Cl2 probing by cavity ring-down absorption spectroscopy

Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
5. Characterization of framework and extra-framework aluminum species in non-hydrated zeolites Y by 27Al spin-echo, high-speed MAS, and MQMAS NMRspectroscopy at B0 = 9.4 to 17.6 T

Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
6. Benzoic acid resin (BAR): a heterogeneous redox organocatalyst for continuous flow synthesis of benzoquinones from β-O-4 lignin models†

Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
7. Characterisation of peroxidation products arising from culinary oils exposed to continuous and discontinuous thermal degradation processes†

Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
8. Challenges in intermetallics: synthesis, structural characterization, and transitions

Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
9. C, N co-doping promoted mesoporous Au/TiO2 catalyst for low temperature CO oxidation

Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
10. C(sp2)–H functionalization of aldehyde-derived hydrazones via a radical process

Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

25552-08-3 ((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate) Related Products

Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.pinrchem.com/english.html

Xiamen PinR Bio-tech Co., Ltd.

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Hebei Ganmiao New material Technology Co., LTD